Cas no 478041-64-4 (1-(4-Chlorophenyl)sulfonyl-4-(4-methylpiperazino)methyl-4-piperidinol)
1-(4-Chlorophenyl)sulfonyl-4-(4-methylpiperazino)methyl-4-piperidinol Chemical and Physical Properties
Names and Identifiers
-
- 1-(4-Chlorophenyl)sulfonyl-4-(4-methylpiperazino)methyl-4-piperidinol
-
1-(4-Chlorophenyl)sulfonyl-4-(4-methylpiperazino)methyl-4-piperidinol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C152475-25mg |
1-[(4-Chlorophenyl)sulfonyl]-4-[(4-methylpiperazino)methyl]-4-piperidinol |
478041-64-4 | 25mg |
$ 230.00 | 2022-06-06 | ||
| TRC | C152475-50mg |
1-[(4-Chlorophenyl)sulfonyl]-4-[(4-methylpiperazino)methyl]-4-piperidinol |
478041-64-4 | 50mg |
$ 380.00 | 2022-06-06 | ||
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00891304-1g |
1-(4-Chlorobenzenesulfonyl)-4-[(4-methylpiperazin-1-yl)methyl]piperidin-4-ol |
478041-64-4 | 90% | 1g |
¥4193.0 | 2024-04-18 | |
| Key Organics Ltd | 3R-1075-1MG |
1-[(4-chlorophenyl)sulfonyl]-4-[(4-methylpiperazino)methyl]-4-piperidinol |
478041-64-4 | >90% | 1mg |
£28.00 | 2025-02-09 | |
| Key Organics Ltd | 3R-1075-5MG |
1-[(4-chlorophenyl)sulfonyl]-4-[(4-methylpiperazino)methyl]-4-piperidinol |
478041-64-4 | >90% | 5mg |
£35.00 | 2025-02-09 | |
| Key Organics Ltd | 3R-1075-10MG |
1-[(4-chlorophenyl)sulfonyl]-4-[(4-methylpiperazino)methyl]-4-piperidinol |
478041-64-4 | >90% | 10mg |
£48.00 | 2025-02-09 | |
| Key Organics Ltd | 3R-1075-0.5G |
1-[(4-chlorophenyl)sulfonyl]-4-[(4-methylpiperazino)methyl]-4-piperidinol |
478041-64-4 | >90% | 0.5g |
£385.00 | 2025-02-09 | |
| Key Organics Ltd | 3R-1075-1G |
1-[(4-chlorophenyl)sulfonyl]-4-[(4-methylpiperazino)methyl]-4-piperidinol |
478041-64-4 | >90% | 1g |
£770.00 | 2025-02-09 | |
| Key Organics Ltd | 3R-1075-5G |
1-[(4-chlorophenyl)sulfonyl]-4-[(4-methylpiperazino)methyl]-4-piperidinol |
478041-64-4 | >90% | 5g |
£3080.00 | 2025-02-09 | |
| Key Organics Ltd | 3R-1075-10G |
1-[(4-chlorophenyl)sulfonyl]-4-[(4-methylpiperazino)methyl]-4-piperidinol |
478041-64-4 | >90% | 10g |
£5775.00 | 2025-02-09 |
1-(4-Chlorophenyl)sulfonyl-4-(4-methylpiperazino)methyl-4-piperidinol Related Literature
-
Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
-
M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
-
David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
-
Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
Additional information on 1-(4-Chlorophenyl)sulfonyl-4-(4-methylpiperazino)methyl-4-piperidinol
Comprehensive Overview of 1-(4-Chlorophenyl)sulfonyl-4-(4-methylpiperazino)methyl-4-piperidinol (CAS No. 478041-64-4)
The compound 1-(4-Chlorophenyl)sulfonyl-4-(4-methylpiperazino)methyl-4-piperidinol (CAS No. 478041-64-4) is a structurally complex molecule that has garnered significant attention in pharmaceutical and chemical research. Its unique combination of a sulfonyl group, piperidine, and methylpiperazine moieties makes it a versatile intermediate for drug discovery and development. Researchers are particularly interested in its potential applications in central nervous system (CNS) therapeutics and receptor modulation, given its structural similarity to other bioactive compounds.
One of the key features of 1-(4-Chlorophenyl)sulfonyl-4-(4-methylpiperazino)methyl-4-piperidinol is its sulfonamide linkage, which is known to enhance binding affinity to biological targets. This characteristic has led to its exploration in the design of selective serotonin reuptake inhibitors (SSRIs) and other neuroactive agents. The presence of the 4-methylpiperazine group further contributes to its solubility and pharmacokinetic properties, making it a promising candidate for oral formulations.
In recent years, the demand for highly specialized intermediates like CAS No. 478041-64-4 has surged, driven by advancements in precision medicine and personalized therapeutics. The compound's ability to act as a scaffold for drug design aligns with the growing trend of targeted therapy development. Additionally, its potential role in GPCR (G-protein-coupled receptor) research has sparked interest among biotech companies focusing on neurological disorders and mood regulation.
From a synthetic chemistry perspective, the preparation of 1-(4-Chlorophenyl)sulfonyl-4-(4-methylpiperazino)methyl-4-piperidinol involves multi-step organic reactions, including sulfonylation and N-alkylation. These processes require careful optimization to ensure high yield and purity, which are critical for its application in GMP-compliant manufacturing. The compound's stability under various pH conditions also makes it suitable for formulation studies in both solid and liquid dosage forms.
The pharmacological profile of CAS No. 478041-64-4 is still under investigation, but preliminary studies suggest its potential in modulating dopaminergic and serotonergic pathways. This aligns with current research trends focusing on neurodegenerative diseases such as Alzheimer's and Parkinson's. Its structural flexibility allows for derivatization, enabling researchers to explore its efficacy in novel drug delivery systems and combinatorial chemistry.
In the context of green chemistry, efforts are being made to develop more sustainable synthetic routes for 1-(4-Chlorophenyl)sulfonyl-4-(4-methylpiperazino)methyl-4-piperidinol. Researchers are exploring catalytic methods and solvent-free reactions to reduce environmental impact while maintaining cost-effectiveness. This approach resonates with the pharmaceutical industry's shift toward eco-friendly synthesis and waste minimization.
Given its multifaceted applications, CAS No. 478041-64-4 is increasingly listed in chemical databases and pharmaceutical catalogs as a valuable building block. Its relevance to medicinal chemistry and drug discovery ensures its continued prominence in academic and industrial research. As the scientific community delves deeper into its mechanisms of action, this compound is poised to play a pivotal role in the next generation of therapeutic innovations.
478041-64-4 (1-(4-Chlorophenyl)sulfonyl-4-(4-methylpiperazino)methyl-4-piperidinol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)